Cas no 1207047-82-2 (methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate)

• Product Name: methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate
• CAS No: 1207047-82-2
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 5393125
• Update Time: 2025-06-15

methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• NMEJMLLUZGMUOV-UHFFFAOYSA-N
• methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate

• Inchi： 1S/C19H17ClN2O3/c1-11-5-4-6-13-15(10-16(19(23)25-3)22-18(11)13)21-12-7-8-17(24-2)14(20)9-12/h4-10H,1-3H3,(H,21,22)
• InChI Key： NMEJMLLUZGMUOV-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2C)=C(NC2=CC=C(OC)C(Cl)=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate

Comprehensive Overview of Methyl 4-[(3-Chloro-4-Methoxyphenyl)Amino]-8-Methylquinoline-2-Carboxylate (CAS No. 1207047-82-2)

Methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate (CAS No. 1207047-82-2) is a synthetic organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The methyl quinoline carboxylate moiety, combined with the 3-chloro-4-methoxyphenyl substituent, makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for quinoline-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in derivatives like methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate due to their potential as kinase inhibitors or antimicrobial agents. The compound's CAS No. 1207047-82-2 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Its structural complexity also makes it a subject of interest for computational chemistry and molecular modeling studies.

The synthesis of methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate involves multi-step organic reactions, including condensation and esterification processes. The presence of both chloro and methoxy functional groups enhances its reactivity, enabling further derivatization for tailored applications. This adaptability is crucial for researchers working on structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological efficacy.

From an industrial perspective, CAS No. 1207047-82-2 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly catalytic methods to produce such compounds with higher yields and lower waste. Searches for "sustainable synthesis of quinoline derivatives" or "green chemistry in heterocyclic compounds" highlight this trend, aligning with global efforts to reduce the carbon footprint of chemical manufacturing.

Another hot topic linked to this compound is its potential role in personalized medicine. As precision healthcare gains traction, methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate could be investigated for targeted therapies, especially in oncology. The 8-methylquinoline scaffold is known to interact with specific biological pathways, making it a valuable tool for developing next-generation therapeutics. Online queries such as "quinoline derivatives in cancer research" or "kinase inhibitors from heterocyclic compounds" underscore this application.

Analytical characterization of CAS No. 1207047-82-2 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducibility in research. The compound's stability under various conditions is also a frequent subject of study, addressing common search queries like "storage conditions for quinoline esters" or "degradation pathways of methyl carboxylates."

In summary, methyl 4-[(3-chloro-4-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate (CAS No. 1207047-82-2) represents a versatile and scientifically significant molecule. Its applications span drug development, material science, and sustainable chemistry, making it a focal point for interdisciplinary research. As interest in heterocyclic compounds continues to grow, this compound will likely remain a key player in advancing both academic knowledge and industrial innovation.